Cas no 1240690-05-4 (2-(3-methylphenoxy)-N-(3-phenyl-1H-1,2,4-triazol-5-yl)acetamide)

• Product Name: 2-(3-methylphenoxy)-N-(3-phenyl-1H-1,2,4-triazol-5-yl)acetamide
• CAS No: 1240690-05-4
• MF: C₁₇H₁₆N₄O₂
• MW: 308.334543228149
• CID: 6222702
• PubChem ID: 32461094
• Update Time: 2025-10-29

2-(3-methylphenoxy)-N-(3-phenyl-1H-1,2,4-triazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenoxy)-N-(3-phenyl-1H-1,2,4-triazol-5-yl)acetamide
• Z266764832
• AKOS033970534
• EN300-26867906
• BDBM50392809
• CHEMBL2151256
• 1240690-05-4

• Inchi： 1S/C17H16N4O2/c1-12-6-5-9-14(10-12)23-11-15(22)18-17-19-16(20-21-17)13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H2,18,19,20,21,22)
• InChI Key： IYUUTJNKJYFZRY-UHFFFAOYSA-N
• SMILES： O(CC(NC1=NNC(C2C=CC=CC=2)=N1)=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 308.12732577g/mol
• Monoisotopic Mass: 308.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.9Ų

Additional information on 2-(3-methylphenoxy)-N-(3-phenyl-1H-1,2,4-triazol-5-yl)acetamide

Introduction to 2-(3-methylphenoxy)-N-(3-phenyl-1H-1,2,4-triazol-5-yl)acetamide (CAS No. 1240690-05-4)

2-(3-methylphenoxy)-N-(3-phenyl-1H-1,2,4-triazol-5-yl)acetamide, identified by its CAS number 1240690-05-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a phenoxy group and a triazolyl moiety, which are known for their diverse biological activities. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The phenoxy substituent in 2-(3-methylphenoxy)-N-(3-phenyl-1H-1,2,4-triazol-5-yl)acetamide contributes to its hydrophobicity and potential interaction with biological targets. This group is frequently encountered in pharmaceuticals due to its ability to modulate enzyme activity and receptor binding. The methyl group at the para position of the phenyl ring enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability.

The triazolyl component of the compound is another critical feature that influences its pharmacological properties. Triazoles are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of a phenyl ring fused with the triazole nucleus further expands the compound's potential interactions with biological targets. This structural motif has been extensively studied in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate inflammatory pathways. The acetamide functional group in 2-(3-methylphenoxy)-N-(3-phenyl-1H-1,2,4-triazol-5-yl)acetamide suggests potential applications in anti-inflammatory drug design. Acetamides are known to exhibit inhibitory effects on various enzymes involved in inflammation, such as cyclooxygenases (COX) and lipoxygenases (LOX).

Recent studies have highlighted the importance of multitargeted drug design in addressing complex diseases like cancer and neurodegenerative disorders. The structural features of 2-(3-methylphenoxy)-N-(3-phenyl-1H-1,2,4-triazol-5-yl)acetamide make it a promising candidate for multitargeted inhibition. For instance, the combination of a phenoxy group and a triazolyl moiety could allow simultaneous interaction with multiple protein targets involved in disease pathways.

One area where this compound shows promise is in the field of oncology. The triazolyl group has been reported to exhibit antitumor activity by inhibiting key enzymes involved in cell proliferation and survival. Additionally, the phenoxy substituent may enhance binding affinity to certain receptors overexpressed in cancer cells. These properties make 2-(3-methylphenoxy)-N-(3-phenyl-1H-1,2,4-triazol-5-yl)acetamide a valuable scaffold for developing novel anticancer agents.

In conclusion, 2-(3-methylphenoxy)-N-(3-phenyl-1H-1,2,4-triazol-5-yl)acetamide (CAS No. 1240690-05-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, including the phenoxy, methyl, and triazolyl moieties, as well as the presence of an acetamide functional group, make it a versatile molecule for drug discovery. Further exploration into its biological activities and pharmacological properties could lead to the development of novel therapeutic agents targeting various diseases.